Cas no 56966-63-3 (Benzene, 4-chloro-1-nitro-2-phenoxy-)
56966-63-3 structure
Product Name:Benzene, 4-chloro-1-nitro-2-phenoxy-
CAS No:56966-63-3
MF:C12H8ClNO3
MW:249.649822235107
CID:1600759
PubChem ID:12290044
Update Time:2025-04-21
Benzene, 4-chloro-1-nitro-2-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-chloro-1-nitro-2-phenoxy-
- 4-chloro-1-nitro-2-phenoxybenzene
- 56966-63-3
- 4-chloro-2-phenoxynitrobenzene
- FLOSSOFFHITZOU-UHFFFAOYSA-N
- DTXSID00484861
- SCHEMBL9174802
-
- Inchi: 1S/C12H8ClNO3/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
- InChI Key: FLOSSOFFHITZOU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)OC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 249.01934
- Monoisotopic Mass: 249.0192708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 4-chloro-1-nitro-2-phenoxy- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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